(E)-4-(Dimethylamino)-N-[(3-methoxy-6-methylpyridin-2-yl)methyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[(3-methoxy-6-methylpyridin-2-yl)methyl]but-2-enamide
• InChI: InChI=1S/C14H21N3O2/c1-11-7-8-13(19-4)12(16-11)10-15-14(18)6-5-9-17(2)3/h5-8H,9-10H2,1-4H3,(H,15,18)/b6-5+
• InChI Key: SMXWHTWNJGXQOM-AATRIKPKSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)OC)CNC(=O)C=CCN(C)C
• Isomeric SMILES: CC1=NC(=C(C=C1)OC)CNC(=O)/C=C/CN(C)C
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

(E)-4-(Dimethylamino)-N-[(3-methoxy-6-methylpyridin-2-yl)methyl]but-2-enamide, also known as DMABN, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic properties. DMABN is a type of pyridine derivative that has been found to exhibit various biological activities, including anticancer, antifungal, and antiviral properties.

Mechanism of Action

The mechanism of action of (E)-4-(Dimethylamino)-N-[(3-methoxy-6-methylpyridin-2-yl)methyl]but-2-enamide is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. This compound has also been found to inhibit the growth of fungi and viruses by interfering with their metabolic pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmitters. This compound has also been found to possess antioxidant properties, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of (E)-4-(Dimethylamino)-N-[(3-methoxy-6-methylpyridin-2-yl)methyl]but-2-enamide is its potential therapeutic properties, which make it a promising candidate for the development of new drugs. However, this compound has some limitations for lab experiments. For example, it has been found to be unstable in the presence of moisture and light, which can affect its activity. Additionally, this compound can be toxic at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of (E)-4-(Dimethylamino)-N-[(3-methoxy-6-methylpyridin-2-yl)methyl]but-2-enamide. One potential direction is to investigate its mechanism of action in more detail, which may help to identify new targets for drug development. Another direction is to explore the potential of this compound as a treatment for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the optimal dosage and administration route of this compound for therapeutic use.

Synthesis Methods

(E)-4-(Dimethylamino)-N-[(3-methoxy-6-methylpyridin-2-yl)methyl]but-2-enamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. One of the most commonly used methods to synthesize this compound is the condensation of 2-acetylpyridine with N,N-dimethylformamide dimethyl acetal. This reaction is followed by the addition of but-2-enoyl chloride to the resulting intermediate, which leads to the formation of this compound.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-[(3-methoxy-6-methylpyridin-2-yl)methyl]but-2-enamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit significant anticancer activity against various cancer cell lines, including lung, breast, and prostate cancer. This compound has also been shown to possess antifungal and antiviral properties, making it a potential candidate for the development of new antifungal and antiviral drugs.